Cas no 173980-17-1 (Bencarbazone)

• Product Name: Bencarbazone
• CAS No: 173980-17-1
• MF: C₁₃H₁₃F₄N₅O₃S₂
• MW: 427.397633314133
• CID: 1062812
• PubChem ID: 11037341
• Update Time: 2025-05-30

Bencarbazone Chemical and Physical Properties

Names and Identifiers

• Bencarbazone
• 2-(ethylsulfonylamino)-5-fluoro-4-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]benzenecarbothioamide
• <Thiazolyl-4>-acetonitrile
• 2-(ethanesulfonamido)-5-fluoro-4-[4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]benzene-1-carbothioamide
• 4-[4,5-dihydro-4-methyl-5-oxo-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl]-2-[(ethylsulfonyl)amino]-5-fluorobenzenecarbothioamide
• 4-cyanomethylthiazole
• 4-Thiazoleacetonitrile
• Bencarbazone [iso]
• 2-[2-Fluoro-4-(aMinothiocarbonyl)-5-[(ethylsulfonyl)aMino]phenyl]-4-Methyl-5-(trifluoroMethyl)-2,4-dihydro-3H-1,2
• 4-(4,5-Dihydro-4-methyl-5-oxo-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-2-((ethylsulfonyl)amino)-5-fluorobenzenecarbothioamide
• Benzenecarbothioamide, 4-(4,5-dihydro-4-methyl-5-oxo-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl)-2-((ethylsulfonyl)amino)-5-fluoro-
• Benzenecarbothioamide, 4-[4,5-dihydro-4-methyl-5-oxo-3-(trifluoromethyl)-1H-1,2,4-triazol-1-yl]-2-[(ethylsulfonyl)amino]-5-fluoro-
• 2-[(ethylsulfonyl)amino]-5-fluoro-4-[4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl]benzenecarbothioamide
• HWH 4991
• TM-435
• 2-(2-FLUORO-4-(AMINOTHIOCARBONYL)-5-((ETHYLSULFONYL)AMINO)PHENYL)-4-METHYL-5-(TRIFLUOROMETHYL)-2,4-DIHYDRO-3H-1,2,4-TRIAZOL-3-ONE
• NS00133841
• Q27252564
• TM 435
• Midas
• CHEBI:145865
• UNII-1L6YBH3E98
• LVKBXDHACCFCTA-UHFFFAOYSA-N
• 173980-17-1
• HWH-4991
• 1L6YBH3E98
• SCHEMBL39236
• DTXSID2057998
• 2-(ethanesulfonamido)-5-fluoro-4-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)benzene-1-carbothioamide
• DTXCID0031766
• 2-((ethylsulfonyl)amino)-5-fluoro-4-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)benzenecarbothioamide

• Inchi： 1S/C13H13F4N5O3S2/c1-3-27(24,25)20-8-5-9(7(14)4-6(8)10(18)26)22-12(23)21(2)11(19-22)13(15,16)17/h4-5,20H,3H2,1-2H3,(H2,18,26)
• InChI Key： LVKBXDHACCFCTA-UHFFFAOYSA-N
• SMILES： S(CC)(NC1C(C(N)=S)=CC(=C(C=1)N1C(N(C)C(C(F)(F)F)=N1)=O)F)(=O)=O

Computed Properties

• Exact Mass: 427.04000
• Monoisotopic Mass: 427.03959429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Density: 1.682
• Boiling Point: 483.602°C at 760 mmHg
• Flash Point: 246.274°C
• Refractive Index: 1.634
• PSA: 157.02000
• LogP: 2.99920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on Bencarbazone

Bencarbazone (CAS No. 173980-17-1): A Comprehensive Overview of Properties, Applications, and Market Trends

Bencarbazone (CAS No. 173980-17-1) is a specialized chemical compound that has garnered significant attention in recent years due to its unique properties and versatile applications. As researchers and industries continue to explore innovative solutions for modern challenges, compounds like Bencarbazone are increasingly becoming focal points of scientific and commercial interest. This article provides an in-depth exploration of Bencarbazone, covering its chemical characteristics, practical uses, and emerging trends in the global market.

The molecular structure of Bencarbazone contributes to its stability and reactivity, making it suitable for various industrial and research applications. With the growing demand for high-performance chemical compounds, Bencarbazone has found its way into several cutting-edge fields, including advanced material science and specialty chemical formulations. Its unique properties have positioned it as a valuable component in developing new technologies and improving existing processes.

One of the most frequently asked questions about Bencarbazone relates to its synthesis process and purity standards. The compound is typically synthesized through controlled chemical reactions that ensure high yield and minimal impurities. Quality control measures are strictly implemented during production to meet the stringent requirements of various industries. Researchers often search for information about Bencarbazone solubility, storage conditions, and compatibility with other substances, all of which are crucial factors in its practical application.

In the field of material science, Bencarbazone has shown promising potential as a building block for novel polymers and composites. Its molecular characteristics enable the creation of materials with enhanced durability and specific functional properties. This aligns with current market trends focusing on sustainable materials and eco-friendly alternatives to conventional options. The compound's ability to contribute to green chemistry initiatives makes it particularly relevant in today's environmentally conscious industrial landscape.

The pharmaceutical sector has also shown interest in Bencarbazone due to its potential as a precursor or intermediate in drug development. While not directly used as an active pharmaceutical ingredient, its structural features make it valuable for medicinal chemistry research. Scientists are exploring its possible role in creating more effective and targeted therapeutic agents, especially in areas requiring specialized molecular architectures.

Market analysis indicates a steady growth in demand for Bencarbazone across various regions, particularly in research-intensive economies. The compound's global market price and supply chain dynamics are topics of frequent inquiry among industry professionals. Recent developments in chemical manufacturing technologies have improved production efficiency, making Bencarbazone more accessible to a wider range of applications while maintaining competitive pricing.

Safety considerations are paramount when working with Bencarbazone, as with any chemical substance. Proper handling procedures and personal protective equipment are essential to ensure safe usage in laboratory and industrial settings. The compound's material safety data sheet (MSDS) provides comprehensive information about its proper storage, handling, and disposal methods, which are frequently searched topics by professionals working with this material.

Looking toward the future, research into Bencarbazone derivatives and modified forms is expanding the compound's potential applications. Scientists are investigating how structural modifications might enhance specific properties or create new functionalities. This area of study is particularly relevant to the growing field of customized chemical solutions, where tailored compounds are developed to meet precise technical requirements.

The analytical characterization of Bencarbazone employs various techniques including spectroscopic methods and chromatographic analysis. These methods are crucial for quality assurance and for understanding the compound's behavior in different environments. Researchers often seek information about Bencarbazone analytical standards and testing protocols, which are essential for ensuring consistency in research and industrial applications.

In conclusion, Bencarbazone (CAS No. 173980-17-1) represents an important chemical compound with diverse applications and growing commercial significance. Its unique properties continue to inspire research and innovation across multiple disciplines. As industries evolve and new challenges emerge, compounds like Bencarbazone will likely play increasingly important roles in technological advancements and scientific discoveries. The ongoing exploration of its potential ensures that Bencarbazone will remain a subject of interest for researchers and industry professionals alike in the coming years.